molecular formula C9H10N4S B2817674 5-(4-Aminobenzyl)-1,3,4-thiadiazol-2-amine CAS No. 890095-77-9

5-(4-Aminobenzyl)-1,3,4-thiadiazol-2-amine

Cat. No. B2817674
CAS RN: 890095-77-9
M. Wt: 206.27
InChI Key: UFDJSZJXBDHJDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-Aminobenzyl)-1,3,4-thiadiazol-2-amine, commonly known as ABTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. ABTA is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. It has been found to exhibit various biological activities, such as anti-inflammatory, anti-cancer, and anti-bacterial properties.

Mechanism of Action

The mechanism of action of ABTA involves its ability to interact with various cellular targets. ABTA has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the production of pro-inflammatory molecules. Additionally, ABTA has been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
ABTA has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Additionally, ABTA has been found to induce apoptosis in cancer cells by activating the caspase pathway. It has also been found to exhibit anti-bacterial activity against various strains of bacteria.

Advantages and Limitations for Lab Experiments

ABTA has several advantages as a therapeutic agent. It exhibits multiple biological activities, making it a potential candidate for the treatment of various diseases. Additionally, ABTA has been shown to have low toxicity, making it a safe option for use in humans. However, there are also limitations to the use of ABTA. Its solubility in water is limited, which can make it difficult to administer. Additionally, further studies are needed to determine the optimal dosage and duration of treatment.

Future Directions

There are several future directions for the study of ABTA. One potential application of ABTA is in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, ABTA has been found to exhibit anti-cancer activity, making it a potential candidate for the treatment of various types of cancer. Further studies are needed to determine the optimal dosage and duration of treatment for these applications. Additionally, the development of more efficient synthesis methods for ABTA could facilitate its use in these applications.

Synthesis Methods

The synthesis of ABTA involves the reaction of 4-aminobenzylamine with thiosemicarbazide in the presence of a catalyst such as acetic acid. The reaction proceeds through the formation of an intermediate, which is then cyclized to form the final product.

Scientific Research Applications

ABTA has been extensively studied for its potential as a therapeutic agent. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, ABTA has been shown to have anti-cancer activity by inducing apoptosis in cancer cells. It has also been found to exhibit anti-bacterial activity against various strains of bacteria.

properties

IUPAC Name

5-[(4-aminophenyl)methyl]-1,3,4-thiadiazol-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10N4S/c10-7-3-1-6(2-4-7)5-8-12-13-9(11)14-8/h1-4H,5,10H2,(H2,11,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UFDJSZJXBDHJDF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CC2=NN=C(S2)N)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10N4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

206.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.